Cas no 4753-59-7 (4-Bromo-1-butyl Acetate)

• Product Name: 4-Bromo-1-butyl Acetate
• CAS No: 4753-59-7
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• MDL: MFCD00000263
• CID: 45289
• PubChem ID: 24853641
• Update Time: 2025-04-18

4-Bromo-1-butyl Acetate Chemical and Physical Properties

Names and Identifiers

• 4-Bromobutyl acetate
• Acetic acid 4-bromobutyl ester
• 1-acetoxy-4-bromobutane
• 4-Bromo-1-butyl Acetate
• 4-Bromo-n-butylacetate
• 1-Butanol,4-bromo-,acetate
• 4-acetoxy-butylbromide
• 4-bromo-1-acetoxybutane
• 4-bromobut-1-yl acetate
• 4-bromo-butyl acetate
• 4-bromobutyloxy acetate
• acetic 4-bromo-butyl ester
• acetic acid 4-bromo-butyl ester
• 1-Butanol,4-bromo-, acetate (6CI,7CI,8CI,9CI)
• 4-Acetoxy-1-bromobutane
• 4-Acetoxybutyl bromide
• 4-Bromo-1-butanol acetate
• NSC 33919
• 4-bromobutylacetate
• 4-Bromo-n-butyl acetate
• 1-Butanol, 4-bromo-, acetate
• 1-Butanol, 4-bromo-, 1-acetate
• 1-Butanol, 4-bromo-,1-acetate
• UOABIRUEGSGTSA-UHFFFAOYSA-N
• bromobutyl acetate
• 4-bromo-1acetoxybutane
• acetic acid 4-bromo
• EINECS 225-277-7
• SCHEMBL295806
• F16811
• FT-0617877
• AKOS016015214
• EN300-82770
• DTXSID50884110
• CS-0188332
• A914753
• NSC33919
• B4958
• AS-57328
• NS00045107
• NSC-33919
• FT-0617876
• 4753-59-7
• MFCD00000263
• 4-Bromobutyl acetate, 98%
• SY048653
• BBL100642
• DTXCID201023580
• STL554436

• MDL： MFCD00000263
• Inchi： 1S/C6H11BrO2/c1-6(8)9-5-3-2-4-7/h2-5H2,1H3
• InChI Key： UOABIRUEGSGTSA-UHFFFAOYSA-N
• SMILES： BrCCCCOC(C)=O
• BRN： 1749695

Computed Properties

• Exact Mass: 193.99400
• Monoisotopic Mass: 193.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.348 g/mL at 25 °C(lit.)
• Boiling Point: 211°C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.46(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.72460
• Solubility: Uncertain

4-Bromo-1-butyl Acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes